Cas no 673480-84-7 (1-(6-methyl-pyridin-2-yl)-2-(2-methylsulfanyl-pyrimidin-4-yl)-ethanone)
673480-84-7 structure
Product Name:1-(6-methyl-pyridin-2-yl)-2-(2-methylsulfanyl-pyrimidin-4-yl)-ethanone
CAS No:673480-84-7
MF:C13H13N3OS
MW:259.326821088791
CID:2138671
PubChem ID:69558287
Update Time:2025-04-21
1-(6-methyl-pyridin-2-yl)-2-(2-methylsulfanyl-pyrimidin-4-yl)-ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(6-methyl-pyridin-2-yl)-2-(2-methylsulfanyl-pyrimidin-4-yl)-ethanone
- 673480-84-7
- DB-300761
- SCHEMBL5764698
-
- Inchi: 1S/C13H13N3OS/c1-9-4-3-5-11(15-9)12(17)8-10-6-7-14-13(16-10)18-2/h3-7H,8H2,1-2H3
- InChI Key: LHLYSNGWIOFMRY-UHFFFAOYSA-N
- SMILES: S(C)C1=NC=CC(CC(C2C=CC=C(C)N=2)=O)=N1
Computed Properties
- Exact Mass: 259.07793322Da
- Monoisotopic Mass: 259.07793322Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 81Ų
1-(6-methyl-pyridin-2-yl)-2-(2-methylsulfanyl-pyrimidin-4-yl)-ethanone Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
673480-84-7 (1-(6-methyl-pyridin-2-yl)-2-(2-methylsulfanyl-pyrimidin-4-yl)-ethanone) Related Products
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